Cas no 1082278-71-4 (5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one)

5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one is a synthetic organic compound characterized by its 1,3-oxazolidinone core, featuring a substituted 2-fluorophenyl group and an amino methyl substituent. This compound exhibits potential applications in organic synthesis, particularly as a building block for various pharmaceuticals. Its unique structure provides a balance of electron-withdrawing and donating groups, offering versatility in chemical transformations.
5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one structure
1082278-71-4 structure
Product Name:5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one
CAS No:1082278-71-4
MF:C10H11FN2O2
MW:210.204945802689
CID:5250274
PubChem ID:82023113
Update Time:2025-10-17

5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • EN300-372770
    • 5-(aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one
    • 1082278-71-4
    • 5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one
    • Inchi: 1S/C10H11FN2O2/c11-8-3-1-2-4-9(8)13-6-7(5-12)15-10(13)14/h1-4,7H,5-6,12H2
    • InChI Key: WUCGTHVMDSEFIY-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1N1C(=O)OC(CN)C1

Computed Properties

  • Exact Mass: 210.08045576g/mol
  • Monoisotopic Mass: 210.08045576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.6Ų

5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one Pricemore >>

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Additional information on 5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one

5-(Aminomethyl)-3-(2-Fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1082278-71-4): An Overview of a Promising Compound in Pharmaceutical Research

5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1082278-71-4) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial activity and have been extensively studied for their role in treating various infections.

The chemical structure of 5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one is characterized by a five-membered oxazolidine ring with an aminomethyl group and a 2-fluorophenyl substituent. The presence of the fluorine atom in the phenyl ring imparts additional stability and enhances the compound's pharmacological properties, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one in various therapeutic areas. One notable application is its use as an antibacterial agent. Oxazolidinones, including this compound, have shown remarkable activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). These findings are particularly significant given the growing global concern over antibiotic resistance.

In addition to its antibacterial properties, 5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one has also been investigated for its potential as an antifungal agent. Preliminary studies have demonstrated that this compound exhibits activity against several fungal species, including Candida albicans and Aspergillus fumigatus. This dual activity makes it a promising candidate for the development of broad-spectrum antimicrobial agents.

The pharmacokinetic properties of 5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one have also been studied extensively. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use in clinical settings. Furthermore, its low toxicity and minimal side effects make it an attractive option for long-term treatment regimens.

In the context of drug discovery and development, 5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one has been used as a lead compound for the synthesis of novel derivatives with enhanced biological activities. Through structural modifications and optimization, researchers have been able to improve the potency and selectivity of these compounds, paving the way for the development of new therapeutic agents.

Clinical trials involving 5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one are currently underway to evaluate its safety and efficacy in treating various infections. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings underscore the potential of this compound to address unmet medical needs and improve patient outcomes.

The future prospects for 5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one are bright. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic potential. Additionally, efforts are being made to explore its applications in other areas of medicine, such as cancer therapy and neurodegenerative diseases.

In conclusion, 5-(Aminomethyl)-3-(2-fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1082278-71-4) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and promising clinical results make it an exciting candidate for further development. As research continues to advance, this compound is likely to play a significant role in addressing some of the most pressing challenges in modern medicine.

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